Cas no 1471261-55-8 (5-Chloro-1,3-dimethyl-1H-pyrazolo[4,3-d]pyrimidine)

• Product Name: 5-Chloro-1,3-dimethyl-1H-pyrazolo[4,3-d]pyrimidine
• CAS No: 1471261-55-8
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• CID: 4817660
• Update Time: 2023-08-19

5-Chloro-1,3-dimethyl-1H-pyrazolo[4,3-d]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-1,3-dimethyl-1H-pyrazolo[4,3-d]pyrimidine
• 1H-Pyrazolo[4,3-d]pyrimidine, 5-chloro-1,3-dimethyl-
• 5-chloro-1,3-dimethylpyrazolo[4,3-d]pyrimidine
• 5-Chloro-1,3-dimethyl-1H-pyrazolo[4,3-d]pyrimidine

• Inchi： 1S/C7H7ClN4/c1-4-6-5(12(2)11-4)3-9-7(8)10-6/h3H,1-2H3
• InChI Key： KBKKVDRWMQPCEI-UHFFFAOYSA-N
• SMILES： ClC1N=CC2=C(C(C)=NN2C)N=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 177
• XLogP3: 1.3
• Topological Polar Surface Area: 43.6